Cas no 1609388-46-6 ((2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid)

(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a Boc-protected amino group and a carboxylic acid functionality. Its stereochemically defined (2S,4R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and peptide modifications. The tert-butoxycarbonyl (Boc) group enhances stability under basic conditions while allowing selective deprotection under acidic conditions. The compound’s rigid pyrrolidine scaffold and carboxyl group facilitate its use as a building block in medicinal chemistry, particularly for designing protease inhibitors and constrained peptidomimetics. Its structural features enable precise control over molecular conformation, contributing to improved binding affinity and metabolic stability in drug development applications.
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid structure
1609388-46-6 structure
Product Name:(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
CAS No:1609388-46-6
MF:C11H20N2O4
MW:244.287503242493
CID:5265871
Update Time:2026-03-09

(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AZGABNOEFBPTEM-SFYZADRCSA-N
    • (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
    • Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)12-7-5-8(9(14)15)13(4)6-7/h7-8H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-,8+/m1/s1
    • InChI Key: AZGABNOEFBPTEM-SFYZADRCSA-N
    • SMILES: C(O)(=O)[C@@H]1C[C@@H](NC(OC(C)(C)C)=O)CN1C

(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD565387-1g
(2S,4R)-4-((tert-Butoxycarbonyl)amino)-1-methylpyrrolidine-2-carboxylic acid hydrochloride
1609388-46-6 98%
1g
¥6402.0 2023-04-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-100MG
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
100MG
¥ 1,603.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-250MG
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
250MG
¥ 2,560.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-500MG
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
500MG
¥ 4,270.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-1G
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
1g
¥ 6,402.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-5G
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
5g
¥ 19,206.00 2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-100mg
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
100mg
¥1604.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-250mg
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
250mg
¥2561.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-500mg
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
500mg
¥4269.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ0727-1g
(2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid
1609388-46-6 95%
1g
¥6402.0 2024-04-23

Additional information on (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid (CAS: 1609388-46-6)

The compound (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid (CAS: 1609388-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including protease inhibitors and peptide-based therapeutics. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and 85% overall yield. This advancement addresses previous challenges in large-scale production and ensures consistent quality for pharmaceutical applications.

In drug development, researchers have utilized this compound as a key precursor for novel kinase inhibitors targeting cancer pathways. A team at MIT reported in Nature Chemical Biology (2024) that derivatives of (2S,4R)-4-{[(tert-butoxy)carbonyl]amino}-1-methylpyrrolidine-2-carboxylic acid showed promising activity against resistant forms of EGFR mutations in non-small cell lung cancer models. The rigid pyrrolidine scaffold appears to enhance binding affinity while maintaining metabolic stability.

Structural biology studies have revealed that the tert-butoxycarbonyl (Boc) protected amino group and the carboxylic acid moiety participate in crucial hydrogen bonding interactions with target proteins. X-ray crystallography data published in ACS Chemical Biology (2023) demonstrated how these functional groups contribute to the compound's ability to mimic natural peptide substrates, making it valuable for inhibitor design.

Recent pharmacokinetic studies have shown that derivatives of this compound exhibit improved blood-brain barrier penetration compared to earlier analogs, suggesting potential applications in central nervous system disorders. A 2024 study in the European Journal of Medicinal Chemistry reported optimized analogs with 3-fold greater brain exposure in rodent models, while maintaining favorable safety profiles.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in combination therapies. Notably, its incorporation into PROTAC (proteolysis targeting chimera) molecules has demonstrated enhanced degradation efficiency of target proteins, as reported in recent preclinical studies.

Future research directions include exploring its application in mRNA delivery systems and as a component of novel antibiotic scaffolds. The compound's structural features appear well-suited for these emerging therapeutic areas, with preliminary results showing promise in early-stage investigations. Continued optimization of synthetic methods and biological evaluation will likely reveal additional applications for this versatile chemical building block.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.